Cas no 62014-69-1 (3beta-Isodihydrocadambine)

• Product name: 3beta-Isodihydrocadambine
• CAS No: 62014-69-1
• MF: C₂₇H₃₄N₂O₁₀
• MW: 546.566268444061
• CID: 1633121
• PubChem ID: 188431

3beta-Isodihydrocadambine Chemical and Physical Properties

Names and Identifiers

• methyl (3beta,19alpha,20alpha,21beta)-19-(beta-D-glucopyranosyloxy)-21-(hydroxymethyl)-16,17-didehydro-18-oxayohimban-16-carboxylate
• 3beta-Isodihydrocadambine
• 3??-Isodihydrocadambine
• Methyl 19-(hexopyranosyloxy)-21-(hydroxymethyl)-16,17-didehydro-18-oxayohimban-16-carboxylate
• CHEMBL4566667
• methyl (1R,14R,15S,16S,20S)-14-(hydroxymethyl)-16-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate
• SCHEMBL17088392
• DTXSID20977548
• AKOS040763167

• Inchi： 1S/C27H34N2O10/c1-36-25(35)15-11-37-26(39-27-24(34)23(33)22(32)19(10-31)38-27)20-14(15)8-17-21-13(6-7-29(17)18(20)9-30)12-4-2-3-5-16(12)28-21/h2-5,11,14,17-20,22-24,26-28,30-34H,6-10H2,1H3/t14-,17-,18+,19-,20+,22-,23+,24-,26+,27+/m1/s1
• InChI Key： FCECVXQMCZMWDG-QLIJHQAKSA-N
• SMILES： O1C=C(C(=O)OC)[C@H]2C[C@@H]3C4=C(C5C=CC=CC=5N4)CCN3[C@@H](CO)[C@H]2[C@@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 546.221345
• Monoisotopic Mass: 546.221345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 174

Experimental Properties

• Density: 1.56
• Boiling Point: 800.5°C at 760 mmHg
• Flash Point: 437.9°C
• Refractive Index: 1.705

3beta-Isodihydrocadambine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids